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Compound of Interest

Compound Name: Mercaptomethanol

Cat. No.: B8593492

For researchers and scientists in drug development, the safe handling of chemicals is
paramount. This guide provides essential, immediate safety and logistical information for
working with 2-Mercaptoethanol (BME), a compound widely used as a reducing agent.
Adherence to these protocols is critical due to its high toxicity and other hazardous properties.

Hazard Summary

2-Mercaptoethanol is a combustible liquid that is toxic if swallowed or inhaled and can be fatal
if it comes into contact with the skin.[1][2][3] It is known to cause skin irritation, serious eye
damage, and may trigger an allergic skin reaction.[1][3] Prolonged or repeated exposure may
cause damage to organs, specifically the liver and heart.[1] Additionally, it is very toxic to
aquatic life with long-lasting effects.[1][2] The compound has a very strong, unpleasant odor
that is detectable at extremely low concentrations.[4][5]

Quantitative Data for Mercaptoethanol

For quick reference, the following table summarizes key quantitative safety data for 2-
Mercaptoethanol.
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Property Value Source
OSHA PEL (8 HR TWA) 0.2 ppm [4][5]
Flash Point 73 °C/163.4 °F [2]
Autoignition Temperature 295 °C / 563 °F [2]
Boiling Point 157 - 158 °C/ 314.6 - 316.4 °F  [2]
Melting Point -100 °C / -148 °F 2]

Personal Protective Equipment (PPE) Protocol

Strict adherence to PPE guidelines is non-negotiable when handling 2-Mercaptoethanol.[6]

Engineering Controls: Always handle 2-Mercaptoethanol inside a properly functioning
chemical fume hood.[4][5][7] The fume hood's face velocity should be between 80 and 125
feet per minute.[5] Respiratory protection should not be necessary if work is conducted
within a fume hood.[4][5]

Hand Protection: Chemical-resistant gloves are mandatory.[4][5] It is recommended to wear
two pairs of nitrile gloves.[4][5][7] If gloves become contaminated, even with a small amount,
they must be changed immediately and disposed of as hazardous waste due to the strong
odor.[4][5][7] Always inspect gloves for any holes before use and use the proper technique
for glove removal to avoid skin contact.[4]

Eye and Face Protection: ANSI-approved, properly fitting safety glasses with side shields or
chemical splash goggles are required.[4][5] In situations where splashing is a risk, a face
shield should be worn in addition to goggles.[4][7]

Skin and Body Protection: Wear a chemically compatible lab coat, fully buttoned with sleeves
extending to the wrist.[4][5] Full-length pants and closed-toe shoes are also required to
ensure no skin is exposed.[4][5] For tasks with a higher risk of splashing, a chemically-
resistant apron and disposable sleeves should be used.[4]

Operational Plan: From Procurement to Disposal
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This section provides a step-by-step guide for the safe handling, storage, and disposal of 2-
Mercaptoethanol.

Procurement and Storage

e Purchasing: Only purchase the smallest quantities of 2-Mercaptoethanol needed for your
experiments to minimize storage hazards.[5][7]

o Storage Area: Store the chemical in a cool, dry, and well-ventilated area away from heat,
direct sunlight, and sources of ignition.[6] A vented chemical cabinet is recommended.[4]

o Container Integrity: Keep containers tightly closed to prevent the release of vapors and
potential contamination.[4][6][7] Containers that have been opened must be carefully
resealed and kept in an upright position to prevent leaks.[7]

e Segregation: 2-Mercaptoethanol is incompatible with strong oxidizing agents, acids, bases,
and certain metals; store it separately from these substances.[6][7]

Handling and Experimental Use

¢ Pre-Experiment Checklist:

[¢]

Ensure you are familiar with the Safety Data Sheet (SDS) for 2-Mercaptoethanol.[6]

[¢]

Verify the chemical fume hood is functioning correctly.

o

Don the appropriate PPE as detailed above.

o

Locate the nearest emergency eyewash station and safety shower.

e During the Experiment:

o Conduct all work that involves handling 2-Mercaptoethanol within a chemical fume hood to
avoid inhaling vapors.[4][5][7]

o Keep the container closed whenever not in use.[7]

o Avoid any contact with skin, eyes, and clothing.[4][5]
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o Do not eat, drink, or smoke in the area where the chemical is being used.[1]

o After handling, wash hands thoroughly, especially before leaving the laboratory.[1][5]

Spill Response

e Minor Spills (inside a fume hood):
o Absorb the spill with an inert material like sand or vermiculite.[6]
o Collect the absorbent material into a suitable container for hazardous waste.[1][6]
o Clean the spill area as required.
e Major Spills or Spills Outside a Fume Hood:
o Immediately evacuate the area and alert others.[5]
o If there is a risk of fire, activate the nearest fire alarm.[5]
o Contact your institution's emergency response personnel.[6]

o Prevent entry into the affected area.[6]

Disposal Plan

o Waste Collection: All waste containing 2-Mercaptoethanol, including contaminated gloves,
paper towels, and pipette tips, must be collected as hazardous waste.[4][5] Sink disposal is
not permitted.[4]

o Waste Segregation: If possible, collect 2-Mercaptoethanol waste separately from other
organic waste streams to manage its strong odor effectively.[4][5]

» Waste Storage: Store hazardous waste in clearly labeled, closed containers within a
designated and properly ventilated area, such as a flammable cabinet.[4][5]

» Waste Pickup: Arrange for waste disposal through your institution's Environmental Health &
Safety (EH&S) department.[4][7]
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Workflow for Safe Handling of Mercaptoethanol

The following diagram illustrates the logical flow of operations for safely working with 2-
Mercaptoethanol.

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Mercaptoethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-mercaptomethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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